Cas no 2229239-33-0 (tert-butyl N-{3-2-(aminooxy)ethyloxolan-3-yl}carbamate)

• Product Name: tert-butyl N-{3-2-(aminooxy)ethyloxolan-3-yl}carbamate
• CAS No: 2229239-33-0
• MF: C₁₁H₂₂N₂O₄
• MW: 246.303383350372
• CID: 6465687
• PubChem ID: 165692838
• Update Time: 2025-10-31

tert-butyl N-{3-2-(aminooxy)ethyloxolan-3-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-2-(aminooxy)ethyloxolan-3-yl}carbamate
• tert-butyl N-{3-[2-(aminooxy)ethyl]oxolan-3-yl}carbamate
• 2229239-33-0
• EN300-1882677

• Inchi： 1S/C11H22N2O4/c1-10(2,3)17-9(14)13-11(5-7-16-12)4-6-15-8-11/h4-8,12H2,1-3H3,(H,13,14)
• InChI Key： DJZOOCOJBCQTPW-UHFFFAOYSA-N
• SMILES： O1CCC(CCON)(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 246.15795719g/mol
• Monoisotopic Mass: 246.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 82.8Ų

Additional information on tert-butyl N-{3-2-(aminooxy)ethyloxolan-3-yl}carbamate

Introduction to Tert-butyl N-{3-2-(aminooxy)ethyloxolan-3-yl}carbamate (CAS No. 2229239-33-0)

Tert-butyl N-{3-2-(aminooxy)ethyloxolan-3-yl}carbamate, identified by the Chemical Abstracts Service Number (CAS No.) 2229239-33-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules known for their versatile applications in drug development, particularly in the synthesis of bioactive intermediates and potential therapeutic agents. The unique structural features of this molecule, including its tert-butyl protecting group and the 3-2-(aminooxy)ethyloxolan-3-yl moiety, contribute to its reactivity and utility in various chemical transformations.

The tert-butyl N-{3-2-(aminooxy)ethyloxolan-3-yl}carbamate structure is characterized by a carbamate functional group linked to a cyclic ether moiety, which is further modified by an aminooxy side chain. This configuration makes it an attractive candidate for use in medicinal chemistry, where such scaffolds are often employed to enhance binding affinity and metabolic stability. The tert-butyl group, in particular, serves as a protecting group that can be selectively removed under specific conditions, allowing for controlled modifications of the molecule during synthetic pathways.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known to exhibit properties such as insecticidal, herbicidal, and pharmacological effects, making them valuable in both agricultural and medical applications. The 3-2-(aminooxy)ethyloxolan-3-yl part of the molecule introduces a nucleophilic center that can participate in various coupling reactions, such as amide or urea bond formations, which are crucial steps in the synthesis of complex drug molecules.

One of the most compelling aspects of Tert-butyl N-{3-2-(aminooxy)ethyloxolan-3-yl}carbamate is its potential role in the development of targeted therapies. The cyclic ether component has been shown to interact with biological targets in a manner that can modulate cellular processes. For instance, derivatives of this class have been investigated for their ability to inhibit specific enzymes or receptors involved in diseases such as cancer and inflammatory disorders. The aminooxy group further enhances this potential by allowing for the formation of stable linkages with other biomolecules, facilitating the design of prodrugs or conjugates that can improve drug delivery systems.

The synthesis of Tert-butyl N-{3-2-(aminooxy)ethyloxolan-3-yl}carbamate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the tert-butyl carbamate group typically involves the reaction of an amine with phosgene or its equivalents under controlled conditions. Subsequent modifications involve the formation of the cyclic ether and the attachment of the 3-2-(aminooxy)ethyloxolan-3-yl moiety through nucleophilic substitution reactions. These synthetic routes highlight the compound's complexity and the expertise required to produce it in high purity.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of compounds like Tert-butyl N-{3-2-(aminooxy)ethyloxolan-3-yl}carbamate. Techniques such as flow chemistry and catalytic processes have been employed to improve yield and reduce waste, aligning with green chemistry principles. Additionally, computational methods are increasingly used to predict optimal reaction conditions and predict molecular properties before experimental synthesis begins.

The biological evaluation of Tert-butyl N-{3-2-(aminooxy)ethyloxolan-3-yl}carbamate has revealed several promising activities. In vitro studies have demonstrated its potential as an inhibitor of certain kinases and proteases, which are key targets in cancer therapy. Furthermore, its ability to cross cell membranes makes it a candidate for topical applications where systemic absorption is desirable. The compound's stability under various physiological conditions also enhances its suitability for formulation into drugs or diagnostic agents.

The pharmaceutical industry has shown particular interest in derivatives of this compound due to their potential therapeutic benefits. By modifying specific parts of the molecule, researchers can fine-tune its properties to achieve desired effects while minimizing side reactions. For example, altering the length or nature of the side chains can influence solubility and bioavailability, critical factors in drug development.

The role of computational chemistry in understanding the behavior of Tert-butyl N-{3-2-(aminooxy)ethyloxolan-3-yl}carbamate cannot be overstated. Molecular modeling techniques allow researchers to visualize how this compound interacts with biological targets at an atomic level. This information is invaluable for designing new analogs with improved efficacy and reduced toxicity. Furthermore, computational predictions can guide experimental efforts by identifying promising leads before they are synthesized.

In conclusion,Tert-butyl N-{3-2-(aminoooxy)ethyloxolan-3-y}carbamate (CAS No. 2229239- 33 0) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its unique structural features make it a versatile building block for drug discovery efforts aimed at addressing unmet medical needs worldwide.